3-(2,3-dimethylphenyl)-5-(3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(2,3-dimethylphenyl)-5-[(3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17NO2S2/c1-12-6-4-9-16(13(12)2)20-18(21)17(24-19(20)23)11-14-7-5-8-15(10-14)22-3/h4-11H,1-3H3/b17-11-
• InChI Key: BSAGIILJJNJUPR-BOPFTXTBSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C(=CC3=CC(=CC=C3)OC)SC2=S)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N2C(=O)/C(=C/C3=CC(=CC=C3)OC)/SC2=S)C
• Molecular Formula: C19H17NO2S2
• Molecular Weight: 355.5 g/mol

Description

3-(2,3-dimethylphenyl)-5-(3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one, commonly known as DMDD, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMDD belongs to the class of compounds known as thiazolidinones, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects.

Mechanism of Action

The mechanism of action of DMDD is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways within cells. DMDD has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory response. DMDD has also been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
DMDD has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial effects. DMDD has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which play a key role in the inflammatory response. DMDD has also been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit the growth of bacterial colonies.

Advantages and Limitations for Lab Experiments

DMDD has several advantages for use in laboratory experiments, including its high purity, stability, and solubility in a variety of solvents. DMDD is also relatively easy to synthesize, making it readily available for use in research. However, DMDD has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on DMDD. One area of interest is its potential as a drug delivery agent, due to its ability to penetrate cell membranes and target specific cell types. Another area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further research is also needed to fully understand the mechanism of action of DMDD and its potential applications in the treatment of cancer and bacterial infections.

Scientific Research Applications

DMDD has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects. DMDD has also been studied for its potential as a drug delivery agent, due to its ability to penetrate cell membranes and target specific cell types.